3-(aminomethyl)-6-methyl-4-(4-morpholinylmethyl)-2(1H)-pyridinone

• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 3-(aminomethyl)-6-methyl-4-(morpholin-4-ylmethyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H19N3O2/c1-9-6-10(11(7-13)12(16)14-9)8-15-2-4-17-5-3-15/h6H,2-5,7-8,13H2,1H3,(H,14,16)
• InChI Key: IUCYQKYGTQFOLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)CN)CN2CCOCC2

Description

3-(aminomethyl)-6-methyl-4-(4-morpholinylmethyl)-2(1H)-pyridinone is a useful research compound. Its molecular formula is C12H19N3O2 and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A clear solution of 6-methyl-4-(4-morpholinylmethyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (0.60 g, 2.57 mmol) in HOAc (20 mL) was treated on an H-Cube apparatus (50 psi, 60° C., 1 mL/min., Raney Nickel cartridge) for 18 hr overnight. LCMS showed that the reaction was complete. The reaction was evaporated to dryness, taken up in a small volume of MeOH and treated with 4 N HCl in dioxane (5 mL, 20.00 mmol). The mixture was evaporated to dryness under vacuum (began to ppt. out during evaporation), triturated with Et2O, filtered and dried under vacuum to give the product 3-(aminomethyl)-6-methyl-4-(4-morpholinylmethyl)-2(1H)-pyridinone (0.76 g, 2.450 mmol, 95% yield) as a light grey solid. 1H NMR (400 MHz, DMSO-d6) δ 6.39 (s, 1H), 4.28 (s, 2H), 3.99 (s, 2H), 3.87 (br. s., 4H), 3.27 (br. s., 4H), 2.22 (s, 3H). MS (ES)+m/e 238.0 [M+H]+ (weak), 221.3 [M+H]+ −NH3 (strong).